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Part 1: Discovery and Historical Context[1]
The Functional Evolution

The "discovery" of 2-iodo-N-(1-phenylethyl)acetamide is not tied to a single patent for a
therapeutic indication but rather to the evolution of chiral auxiliaries in the late 20th and early
21st centuries.

e The Precursor Era (1950s-1990s): The core moiety, 1-phenylethylamine, was long
established as a standard resolving agent for chiral acids. Its derivatives, particularly

-chloroacetamides, were widely used as intermediates. However, the chloro-derivatives often
lacked the necessary electrophilicity for difficult alkylation reactions, particularly with
sterically hindered or electron-poor nucleophiles.

o The "Finkelstein" Shift (2000s): The specific isolation and characterization of the iodo-
derivative gained prominence when researchers required a more reactive electrophile to
synthesize chiral quaternary ammonium salts.

» Key Historic Milestone (2003): The definitive characterization and application of this molecule
appeared in the work of Tsukahara et al. in the Bulletin of the Chemical Society of Japan.
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They synthesized the (R)-enantiomer to create chiral quinolinium ions, using them to probe

stereoselective photoinduced electron transfer with Zinc Myoglobin. This marked the

compound's transition from a theoretical structure to a functional probe in bio-inorganic

chemistry.

Why This Molecule Matters

o Chiral Memory: It retains the stereochemical information of the starting amine (1-

phenylethylamine), allowing it to transfer chirality to a target molecule via alkylation.

o Enhanced Reactivity: The iodine atom is a far superior leaving group compared to chlorine
(bond energy of C-l is ~218 kJ/mol vs. ~330 kJ/mol for C-ClI), enabling

reactions under milder conditions.

Part 2: Chemical Identity & Technical Specifications

Table 1: Physicochemical Profile

Property Data Notes

2-iodo-N-(1-
IUPAC Name )

phenylethyl)acetamide

868255-01-0 (Generic)226879-  The (R)-isomer is the primary
CAS Number

00-1 ((R)-isomer)

form in literature.

Molecular Formula

Molecular Weight

289.11 g/mol

Physical State

Solid (Crystalline)

Typically off-white to pale

yellow needles.

Solubility

Soluble in Acetone, DCM, DMF

Poorly soluble in water;

hydrolyzes slowly.

Reactivity Class

-Haloacetamide

Potent alkylating agent
(Electrophile).
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Part 3: Synthesis Protocols

The synthesis is a self-validating two-step workflow. The first step establishes the amide
backbone, and the second installs the reactive iodine via a Finkelstein transformation.

Step 1: Chloroacetylation (Backbone Assembly)

Objective: Synthesize the stable intermediate 2-chloro-N-(1-phenylethyl)acetamide.

e Reagents:

[¢]

(R)-1-Phenylethylamine (10 mmol)

[e]

Chloroacetyl chloride (11 mmol)

o

Triethylamine (12 mmol)

[¢]

Solvent: Dichloromethane (DCM), anhydrous.
e Procedure:
o Dissolve amine and triethylamine in DCM at

under inert atmosphere (

).

o Add chloroacetyl chloride dropwise over 30 minutes. Control exotherm to prevent
polymerization.

o Stir at room temperature for 3 hours.
o Workup: Wash with 1M HCI (remove unreacted amine), then sat.

, then brine. Dry over

o Yield: ~85-90% of white solid.
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Step 2: Finkelstein Reaction (Activation)

Objective: Convert the unreactive chloro-amide to the reactive iodo-amide.
e Reagents:

o 2-chloro-N-(1-phenylethyl)acetamide (from Step 1)

o Potassium lodide (KI) (5.0 eq, excess is critical)

o Solvent: Acetone (Dry).
e Procedure:

o Dissolve the chloro-amide in acetone.[1]

o Add solid KI. The solution will turn yellow.

o Reflux at

for 3-5 hours. Monitor by TLC (precipitate of KCI will form).

o Workup: Filter off the KCI solid. Evaporate acetone. Dissolve residue in DCM and wash
with water to remove excess KiI.

o Purification: Recrystallization from hexane/ethyl acetate.

o Validation: Product should melt at distinct range (approx 120-125°C, verify with specific
isomer data).

Part 4: Mechanism & Workflow Visualization

The following diagram illustrates the synthesis pathway and the logic of the

displacement.
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Figure 1: Synthesis workflow converting the chiral amine to the active iodo-alkylating agent via
intermediate chloro-amide.

Part 5: Applications in Research
Synthesis of Chiral Quaternary Salts

The primary historical application is the alkylation of heterocyclic nitrogens.
e Reaction: The iodo-amide reacts with Quinoline derivatives.[1]
e Outcome: Formation of N-functionalized quinolinium salts.

 Significance: These salts serve as probes for electron transfer. The chiral "tail" (the
phenylethyl group) induces stereoselectivity in the interaction with proteins like Zinc
Myoglobin, allowing researchers to study how chirality affects long-range electron transfer in
biological systems.

Kinetic Resolution & Chiral Auxiliaries

The compound acts as a "chiral handle.” When attached to a substrate, it creates a
diastereomeric relationship with other chiral centers in the molecule, enabling separation
(resolution) of enantiomers via crystallization or chromatography.

Part 6: Safety & Handling (E-E-A-T)

Critical Warning: This compound is an
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-haloacetamide. It acts as a powerful alkylating agent and is potentially lachrymatory and a skin
sensitizer.

Containment: All weighing and reactions must be performed in a functioning fume hood.

Skin Protection: Double-gloving (Nitrile) is recommended. The iodine moiety increases
lipophilicity, potentially enhancing skin absorption compared to chloro-analogs.

Deactivation: Spills should be treated with a dilute solution of sodium thiosulfate (to quench
iodine) followed by aqueous ammonia (to degrade the amide/alkylator), though specific
validation of this destruction method is required for your facility.

Storage: Store at

away from light. The C-I bond is photosensitive; degradation is indicated by a purple/brown
discoloration (liberation of

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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